Cas no 128402-06-2 (2-Benzoyl-2-methylcyclohexan-1-one)
128402-06-2 structure
Product Name:2-Benzoyl-2-methylcyclohexan-1-one
CAS No:128402-06-2
MF:C14H16O2
MW:216.275644302368
CID:2769543
PubChem ID:14591547
Update Time:2025-04-21
2-Benzoyl-2-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- DTXCID00512734
- 128402-06-2
- 2-Benzoyl-2-methylcyclohexanone
- 2-Benzoyl-2-methylcyclohexan-1-one
- DTXSID90561958
-
- Inchi: 1S/C14H16O2/c1-14(10-6-5-9-12(14)15)13(16)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3
- InChI Key: JECYRXSLRHHTLZ-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1(C(C1C=CC=CC=1)=O)C
Computed Properties
- Exact Mass: 216.115029749Da
- Monoisotopic Mass: 216.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.1Ų
2-Benzoyl-2-methylcyclohexan-1-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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